Cas no 701226-41-7 (1-(9H-carbazol-9-yl)-3-(methylamino)-2-propanol)

• Product Name: 1-(9H-carbazol-9-yl)-3-(methylamino)-2-propanol
• CAS No: 701226-41-7
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 3079938
• PubChem ID: 2951848
• Update Time: 2025-04-21

1-(9H-carbazol-9-yl)-3-(methylamino)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(9H-carbazol-9-yl)-3-(methylamino)-2-propanol
• IFLab2_000029
• MFCD04349862
• CBKinase1_018153
• IDI1_011310
• HMS1428M11
• 1-carbazol-9-yl-3-(methylamino)propan-2-ol
• AKOS016316496
• 1-(9H-carbazol-9-yl)-3-(methylamino)propan-2-ol
• F1407-0372
• 1-Carbazol-9-yl-3-methylamino-propan-2-ol
• IDI1_019055
• AP-124/42316482
• 701226-41-7
• SY366853
• IFLab1_005907
• CBKinase1_005753
• AKOS000216670
• 1-(carbazol-9-yl)-3-(methylamino)propan-2-ol
• STK950698
• BRD-A14776460-001-01-7

• MDL： MFCD04349862
• Inchi： 1S/C16H18N2O/c1-17-10-12(19)11-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-9,12,17,19H,10-11H2,1H3
• InChI Key： JQBQWSNLDFTYOA-UHFFFAOYSA-N
• SMILES： OC(CNC)CN1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 254.141913202Da
• Monoisotopic Mass: 254.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.2Ų

1-(9H-carbazol-9-yl)-3-(methylamino)-2-propanol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT